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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2-
Ethylhexyl propionate (CAS No. 6293-37-4), a common fragrance ingredient and chemical

intermediate. The following sections detail its physical and chemical properties, toxicological

profile, and essential safety measures, drawing from available Safety Data Sheets (SDS). All

quantitative data has been summarized in tabular format for clarity and ease of comparison.

Chemical and Physical Properties
2-Ethylhexyl propionate is a clear, colorless liquid with a characteristic winey, pear-like

aroma.[1] Its key physical and chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₁₁H₂₂O₂ [2][3]

Molecular Weight 186.29 g/mol [2][3]

CAS Number 6293-37-4 [2][4]

Appearance Clear, colorless liquid [1]

Odor Winey, pear aroma [1]

Boiling Point 214 - 215 °C [1][5]

Flash Point 82.9 °C (181.0 °F) [5]

Vapor Pressure
0.158 mmHg @ 25 °C

(estimated)
[5]

Solubility

Soluble in alcohol. Water

solubility: 12.56 mg/L @ 25 °C

(estimated)

[5]

Toxicological Profile
The toxicological data for 2-Ethylhexyl propionate indicates that it is harmful if swallowed and

causes skin and eye irritation.[1]
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Endpoint Result Species Reference

Acute Oral Toxicity

(LD50)

500 mg/kg body

weight
Rat [1]

Skin

Corrosion/Irritation
Causes skin irritation Not specified [1]

Serious Eye

Damage/Irritation
Causes eye irritation Not specified [1]

Respiratory or Skin

Sensitization

Not classified as a

sensitizer
Not specified [1]

Germ Cell

Mutagenicity
Not classified Not specified [1]

Carcinogenicity Not classified Not specified [1]

Reproductive Toxicity Not classified Not specified [1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Ethylhexyl propionate is classified as follows:

Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2B) H320: Causes eye irritation

The signal word for this substance is Warning.[1]

Hazard Communication Workflow
The following diagram illustrates the logical flow from hazard classification to the necessary

precautionary measures for handling 2-Ethylhexyl propionate.
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GHS Classification

Personal Protective Equipment (PPE)

Handling & First Aid

Acute Toxicity, Oral (Cat. 4)
H302: Harmful if swallowed

Wash hands thoroughly after handling.
Do not eat, drink or smoke when using.Leads to

If Swallowed: Call a poison center/doctor.

Skin Irritation (Cat. 2)
H315: Causes skin irritation

Protective gloves
Requires

Safety glasses

Requires

Suitable protective clothing

Requires

Respiratory protection
(in case of insufficient ventilation)

Requires

Leads to

If on Skin: Wash with plenty of soap and water.

Eye Irritation (Cat. 2B)
H320: Causes eye irritation

Requires

Requires

Requires

Requires

Leads to

If in Eyes: Rinse cautiously with water.

Click to download full resolution via product page

Hazard Communication Workflow for 2-Ethylhexyl propionate.
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Experimental Protocols
While the Safety Data Sheets cite toxicological studies, they do not provide detailed

experimental protocols. The acute oral toxicity study resulting in an LD50 of 500 mg/kg in rats

is noted to be equivalent to the OECD Test Guideline 401.[6] This guideline, now obsolete,

outlines a procedure for assessing the acute oral toxicity of a substance.[7][8]

A general outline of the OECD 401 protocol involves:

Test Animals: Typically rodents, such as rats.[7]

Administration: The test substance is administered orally in graduated doses to several

groups of animals, with one dose per group.[7]

Observation: Animals are observed for effects and mortality.[7]

Necropsy: Animals that die during the test and surviving animals at the conclusion of the test

are necropsied.[7]

For skin and eye irritation studies, standardized test guidelines from organizations like the

OECD would also be followed, involving the application of the substance to the skin or eyes of

test animals and subsequent observation for signs of irritation.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling
Ensure good ventilation of the workstation.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves, safety

glasses, and suitable protective clothing.[1]

In case of insufficient ventilation, wear suitable respiratory equipment.[1]

Wash hands, forearms, and face thoroughly after handling.[1]
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Do not eat, drink, or smoke when using this product.[1]

Storage
Store in a well-ventilated place.[1]

Keep the container tightly closed in a dry, cool place.[2]

Store away from incompatible materials such as oxidizing agents.[9]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable extinguishing media: Water spray, dry powder, foam, and carbon dioxide.[1]

Protective equipment: Do not attempt to take action without suitable protective equipment. A

self-contained breathing apparatus and complete protective clothing are necessary.[1]

Accidental Release
Personal precautions: Ventilate the spillage area. Do not attempt to take action without

suitable protective equipment.[1]

Environmental precautions: Avoid release to the environment.[1]
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Methods for cleaning up: Take up liquid spills into absorbent material. Dispose of materials or

solid residues at an authorized site.[1]

Stability and Reactivity
Reactivity: The product is non-reactive under normal conditions of use, storage, and

transport.[1]

Chemical stability: Stable under normal conditions.[1]

Possibility of hazardous reactions: No dangerous reactions are known under normal

conditions of use.[1]

Conditions to avoid: None under recommended storage and handling conditions.[1]

Hazardous decomposition products: Under normal conditions of storage and use, hazardous

decomposition products should not be produced.[1]

This guide is intended to provide a summary of the available safety information for 2-
Ethylhexyl propionate. It is essential to consult the full Safety Data Sheet (SDS) before

handling this chemical and to adhere to all recommended safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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